Recently, spatial memory and Allee effect have been widely investigated in population models, independently. This paper introduces these two aspects to a predator–prey system, and studies the interaction of two species. Allee effect causes bistability, and the predator-free steady-state is always locally stable. Prey-taxis can play a stable role in positive constant steady-state, and spatial memory delay generates the inhomogeneous Hopf bifurcation and even stability switching. In the absence of spatial memory delay, the stronger the predator is subject to the Allee effect, the larger the prey-taxis coefficient is required to keep two species coexist in a stable spatially homogenous form. With the same prey-taxis coefficient, the critical threshold of spatial memory delay corresponding to large predator diffusion coefficient is distinctly bigger than the one corresponding to small predator diffusion coefficient. Moreover, the amplitudes of spatial patterns, which reflect the degree of inhomogeneity, oscillate as spatial memory delay varies.

Let S:[0,1]→[0,1] be a piecewise increasing mapping satisfying some generalized convexity condition, so that it possesses an invariant density that is a decreasing function. We show that this invariant density can be computed by a family of Markov finite approximations that preserve the monotonicity of integrable functions. We also construct a quadratic spline Markov method and demonstrate its merits numerically.

In this paper, we study one type of predator–prey model with simplified Holling type IV functional response by incorporating the fear effect into prey species. The existence and stability of all equilibria of the system are studied. And bifurcation behaviors including saddle-node bifurcation, transcritical bifurcation and Hopf bifurcation of the system are completely explored. Numerical simulation is carried out to illustrate the theoretical analysis. It is shown that the fear effect does affect some dynamic behaviors of the system. Finally, we summarize the findings in a conclusion.

A delay partial difference equation with a delay controller is studied in this paper. We show that it can lead to both Devaney chaos and Li–Yorke chaos by applying the modified Marotto’s theorem, with three criteria established for generating chaos. Computer simulations of chaotic behaviors and spatiotemporal graphs are performed with three examples.

In this paper, we propose and analyze an age-structured tumor immune model with time delay. We divide immune cells into two kinds. One is those whose growth is independent of tumor and the other is those whose growth depends on the simulation of the tumor. For these cells, their physiological ages are considered. A mature time delay τ is introduced to the tumor-simulation-dependent immune cells to restrict those cells who participate in the immune response to grow to a minimum physiological age. The existence and stability threshold ℜ is established for the tumor-free equilibrium state. If ℜ0, the tumor equilibrium state is locally asymptotically stable if τ∈[0,τk=0) and a Hopf bifurcation occurs when τ passes through the threshold τk=0. This may partly explain the periodic recurrence of some tumors. Finally, theoretical results are verified by some numerical simulations.

Our study is based on an epidemiological compartmental model, the SIRS model. In the SIRS model, each individual is in one of the states susceptible (S), infected (I) or recovered (R), depending on its state of health. In compartment R, an individual is assumed to stay immune within a finite time interval only and then transfers back to the S compartment. We extend the model and allow for a feedback control of the infection rate by mitigation measures which are related to the number of infections. A finite response time of the feedback mechanism is supposed that changes the low-dimensional SIRS model into an infinite-dimensional set of integro-differential (delay-differential) equations. It turns out that the retarded feedback renders the originally stable endemic equilibrium of SIRS (stable focus) to an unstable focus if the delay exceeds a certain critical value. Nonlinear solutions show persistent regular oscillations of the number of infected and susceptible individuals. In the last part we include noise effects from the environment and allow for a fluctuating infection rate. This results in multiplicative noise terms and our model turns into a set of stochastic nonlinear integro-differential equations. Numerical solutions reveal an irregular behavior of repeated disease outbreaks in the form of infection waves with a variety of frequencies and amplitudes.

Extreme multistable systems can show vibrant dynamical properties and infinitely many coexisting attractors generated by changing the initial conditions while the system and its parameters remain unchanged. On the other hand, the frequency of extreme events in society is increasing which could have a catastrophic influence on human life worldwide. Thus, complex systems that can model such behaviors are very significant in order to avoid or control various extreme events. Also, hidden attractors are a crucial issue in nonlinear dynamics since they cannot be located and recognized with conventional methods. Hence, finding such systems is a vital task. This paper proposes a novel five-dimensional autonomous chaotic system with a line of equilibria, which generates hidden attractors. Furthermore, this system can exhibit extreme multistability and extreme events simultaneously. The fascinating features of this system are examined by dynamical analysis tools such as Poincaré sections, connecting curves, bifurcation diagrams, Lyapunov exponents spectra, and attraction basins. Moreover, the reliability of the introduced system is confirmed through analog electrical circuit design so that this chaotic circuit can be employed in many engineering fields.

In this paper, a wind turbine generator drive system with stochastic excitation under both displacement and velocity delayed feedback is considered. Firstly, the center manifold method is used to approximate the delay term of the system, so that the Itô-stochastic differential equation can be obtained by random average method. Through the maximal Lyapunov exponential method, the local stochastic stability and random D-bifurcation conditions of the system are obtained. Secondly, it is verified that the increase of noise intensity and delay value induces the occurrence of random P-bifurcation of the system through Monte Carlo numerical simulations. In addition, the theoretical chaos threshold of the system is derived by the random Melnikov method. The results show that the chaos threshold decreases as the noise intensity increases, and the increase in time delay leads to a delay in the chaotic behavior of the system. Finally, the correctness and effectiveness of the chaos-theoretic analysis are verified based on the one-parameter bifurcation diagrams and the two-parameter bifurcation diagrams.

For a class of three-dimensional piecewise linear systems with an admissible saddle-focus, the existence of three kinds of homoclinic loops is shown. Moreover, the birth and number of the periodic orbits induced by homoclinic bifurcation are investigated, and various sufficient conditions are obtained to guarantee the appearance of only one periodic orbit, finitely many periodic orbits or countably infinitely many periodic orbits. Furthermore, the stability of these newborn periodic orbits is analyzed in detail and some conclusions are made about them to be periodic saddle orbits or periodic sinks. Finally, some examples are given.

Feed-forward effect strongly modulates collective behavior of a multiple-layer neuron network and usually facilitates synchronization as signals are propagated to deep layers. However, a full synchronization of neuron system corresponds to functional disorder. In this work, we focus on a network containing two layers as the simplest model for multiple layers to investigate pattern selection during interaction between two layers. We first confirm that the chimera state emerges in layer 1 and it also induces chimera in layer 2 when the feed-forward effect is strong enough. A cluster is discovered as a transient state which separates full synchronization and chimera state and occupy a narrow region. Second, both feed-forward and back-forward effects are considered and we discover chimera states in both layers 1 and 2 under the same parameter for a large range of parameters selection. Finally, we introduce adaptive dynamics into inter-layer rather than intra-layer couplings. Under this circumstance, chimera state can still be induced and coupling matrix will be self-organized under suitable phase parameter to guarantee chimera formation. Indeed, chimera, cluster and synchronization can propagate from one layer to another in a regular multiple network for a corresponding parameter selection. More importantly, adaptive coupling is proved to control pattern selection of neuron firing in a network and this plays a key role in encoding scheme.